Cas no 1248947-70-7 (N-(1H-pyrazol-3-yl)methylguanidine)
N-(1H-pyrazol-3-yl)methylguanidine Chemical and Physical Properties
Names and Identifiers
-
- N-[(1H-Pyrazol-3-yl)methyl]guanidine
- N-(1H-pyrazol-3-yl)methylguanidine
-
- MDL: MFCD16740271
- Inchi: 1S/C5H9N5/c6-5(7)8-3-4-1-2-9-10-4/h1-2H,3H2,(H,9,10)(H4,6,7,8)
- InChI Key: DLUGITGTNQMSNY-UHFFFAOYSA-N
- SMILES: N1C(=CC=N1)C/N=C(\N)/N
Computed Properties
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 2
- Complexity: 128
- XLogP3: -1.3
- Topological Polar Surface Area: 93.1
N-(1H-pyrazol-3-yl)methylguanidine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-322349-0.05g |
N-[(1H-pyrazol-3-yl)methyl]guanidine |
1248947-70-7 | 0.05g |
$768.0 | 2023-09-04 | ||
| Enamine | EN300-322349-0.1g |
N-[(1H-pyrazol-3-yl)methyl]guanidine |
1248947-70-7 | 0.1g |
$804.0 | 2023-09-04 | ||
| Enamine | EN300-322349-0.25g |
N-[(1H-pyrazol-3-yl)methyl]guanidine |
1248947-70-7 | 0.25g |
$840.0 | 2023-09-04 | ||
| Enamine | EN300-322349-0.5g |
N-[(1H-pyrazol-3-yl)methyl]guanidine |
1248947-70-7 | 0.5g |
$877.0 | 2023-09-04 | ||
| Enamine | EN300-322349-1.0g |
N-[(1H-pyrazol-3-yl)methyl]guanidine |
1248947-70-7 | 1g |
$0.0 | 2023-06-07 | ||
| Enamine | EN300-322349-2.5g |
N-[(1H-pyrazol-3-yl)methyl]guanidine |
1248947-70-7 | 2.5g |
$1791.0 | 2023-09-04 | ||
| Enamine | EN300-322349-5.0g |
N-[(1H-pyrazol-3-yl)methyl]guanidine |
1248947-70-7 | 5.0g |
$2650.0 | 2023-02-24 | ||
| Enamine | EN300-322349-10.0g |
N-[(1H-pyrazol-3-yl)methyl]guanidine |
1248947-70-7 | 10.0g |
$3929.0 | 2023-02-24 | ||
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD01049444-1g |
N-[(1H-Pyrazol-3-yl)methyl]guanidine |
1248947-70-7 | 95% | 1g |
¥4494.0 | 2023-04-04 | |
| Enamine | EN300-322349-1g |
N-[(1H-pyrazol-3-yl)methyl]guanidine |
1248947-70-7 | 1g |
$914.0 | 2023-09-04 |
N-(1H-pyrazol-3-yl)methylguanidine Related Literature
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
Additional information on N-(1H-pyrazol-3-yl)methylguanidine
N-(1H-pyrazol-3-yl)methylguanidine: A Comprehensive Overview
The compound with CAS No. 1248947-70-7, commonly referred to as N-(1H-pyrazol-3-yl)methylguanidine, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a pyrazole ring with a guanidine group, making it a versatile building block for various applications.
N-(1H-pyrazol-3-yl)methylguanidine is synthesized through a series of carefully designed reactions that involve the coupling of pyrazole derivatives with guanidine precursors. The synthesis process often employs advanced techniques such as microwave-assisted synthesis or catalytic methods to enhance reaction efficiency and yield. Recent studies have highlighted the potential of this compound in drug discovery, particularly in the development of novel therapeutic agents targeting specific biological pathways.
The chemical structure of N-(1H-pyrazol-3-yl)methylguanidine plays a pivotal role in its biological activity. The pyrazole ring, a five-membered aromatic heterocycle containing two nitrogen atoms, contributes to the molecule's stability and ability to interact with biological targets. Meanwhile, the guanidine group, known for its strong hydrogen bonding capabilities, enhances the compound's bioavailability and binding affinity to proteins. This combination makes N-(1H-pyrazol-3-yl)methylguanidine an ideal candidate for exploring new drug leads.
Recent research has focused on the potential of N-(1H-pyrazol-3-yl)methylguanidine as an inhibitor of key enzymes involved in diseases such as cancer and neurodegenerative disorders. For instance, studies have demonstrated its ability to modulate the activity of histone deacetylases (HDACs), which are critical regulators of gene expression. By inhibiting HDACs, this compound could potentially induce tumor cell death and promote anti-tumor immunity.
In addition to its enzymatic targets, N-(1H-pyrazol-3-yl)methylguanidine has also shown promise in modulating ion channels and receptors. For example, it has been reported to interact with nicotinic acetylcholine receptors (nAChRs), which are implicated in conditions such as Alzheimer's disease and nicotine addiction. This dual functionality underscores the versatility of this compound in addressing diverse therapeutic areas.
The pharmacokinetic properties of N-(1H-pyrazol-3-yl)methylguanidine have also been extensively studied. Research indicates that it exhibits favorable absorption and distribution characteristics, making it suitable for oral administration. However, further studies are required to optimize its metabolic stability and reduce potential toxicity profiles.
From a synthetic perspective, N-(1H-pyrazol-3-yl)methylguanidine serves as a valuable intermediate in the construction of more complex molecules. Its modular structure allows chemists to introduce additional functional groups or modify existing ones to tailor its properties for specific applications. This flexibility has led to its use in the development of diverse chemical libraries for high-throughput screening.
In conclusion, N-(1H-pyrazol-3-yl)methylguanidine (CAS No. 1248947-70-7) is a compelling compound with significant potential in drug discovery and chemical synthesis. Its unique structure, combined with promising biological activities, positions it as a key player in advancing our understanding of disease mechanisms and developing innovative therapeutic strategies.
1248947-70-7 (N-(1H-pyrazol-3-yl)methylguanidine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)